Cas no 2138132-70-2 (1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one)
1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one Chemical and Physical Properties
Names and Identifiers
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- EN300-744184
- 2138132-70-2
- 1-oxa-7-thiaspiro[4.5]dec-2-en-4-one
- 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one
-
- Inchi: 1S/C8H10O2S/c9-7-2-4-10-8(7)3-1-5-11-6-8/h2,4H,1,3,5-6H2
- InChI Key: FUTJFUAQGVOWRT-UHFFFAOYSA-N
- SMILES: S1CCCC2(C(C=CO2)=O)C1
Computed Properties
- Exact Mass: 170.04015073g/mol
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 51.6Ų
1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-744184-1.0g |
1-oxa-7-thiaspiro[4.5]dec-2-en-4-one |
2138132-70-2 | 95% | 1.0g |
$1200.0 | 2024-05-23 | |
| Enamine | EN300-744184-0.05g |
1-oxa-7-thiaspiro[4.5]dec-2-en-4-one |
2138132-70-2 | 95% | 0.05g |
$1008.0 | 2024-05-23 | |
| Enamine | EN300-744184-0.1g |
1-oxa-7-thiaspiro[4.5]dec-2-en-4-one |
2138132-70-2 | 95% | 0.1g |
$1056.0 | 2024-05-23 | |
| Enamine | EN300-744184-0.25g |
1-oxa-7-thiaspiro[4.5]dec-2-en-4-one |
2138132-70-2 | 95% | 0.25g |
$1104.0 | 2024-05-23 | |
| Enamine | EN300-744184-0.5g |
1-oxa-7-thiaspiro[4.5]dec-2-en-4-one |
2138132-70-2 | 95% | 0.5g |
$1152.0 | 2024-05-23 | |
| Enamine | EN300-744184-2.5g |
1-oxa-7-thiaspiro[4.5]dec-2-en-4-one |
2138132-70-2 | 95% | 2.5g |
$2351.0 | 2024-05-23 | |
| Enamine | EN300-744184-5.0g |
1-oxa-7-thiaspiro[4.5]dec-2-en-4-one |
2138132-70-2 | 95% | 5.0g |
$3479.0 | 2024-05-23 | |
| Enamine | EN300-744184-10.0g |
1-oxa-7-thiaspiro[4.5]dec-2-en-4-one |
2138132-70-2 | 95% | 10.0g |
$5159.0 | 2024-05-23 |
1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one
1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one (CAS No. 2138132-70-2): A Versatile Heterocyclic Compound in Modern Chemistry
1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one (CAS No. 2138132-70-2) is a fascinating heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry. This spirocyclic compound combines both oxygen and sulfur heteroatoms in its framework, making it an interesting subject for researchers working on drug discovery, material science, and catalysis.
The molecular structure of 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one features a spiro center connecting two cyclic systems - one containing an oxygen atom (oxa) and the other containing a sulfur atom (thia). This spirocyclic architecture is particularly valuable in medicinal chemistry as it often leads to improved metabolic stability and bioavailability compared to flat aromatic systems. Recent studies have shown that such spiro scaffolds can serve as privileged structures for designing novel pharmaceutical intermediates.
In the context of current research trends, 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one has emerged as a promising building block for fragment-based drug design. The compound's three-dimensional structure addresses one of the key challenges in modern drug discovery - the need for molecules with good shape diversity to target complex protein binding sites. Many researchers are investigating its potential as a versatile synthon for creating libraries of bioactive molecules.
The synthetic routes to 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one typically involve cyclization reactions of appropriately functionalized precursors. Recent advances in green chemistry have led to the development of more sustainable methods for preparing such spiro compounds, including catalyst-free reactions and solvent-free conditions. These innovations align with the growing demand for environmentally friendly synthesis in the chemical industry.
Beyond pharmaceutical applications, 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one has shown potential in material science. Its unique electronic properties, resulting from the combination of oxygen and sulfur heteroatoms, make it interesting for developing novel organic semiconductors and photovoltaic materials. Researchers are exploring its use in organic electronics, particularly in the design of electron-transport materials for OLED devices.
The compound's spirocyclic structure also offers advantages in coordination chemistry. The oxygen and sulfur atoms can serve as ligand sites for metal ions, creating opportunities for designing new catalytic systems and metal-organic frameworks (MOFs). This aspect has become particularly relevant with the increasing interest in heterogeneous catalysis for sustainable chemical processes.
From a commercial perspective, 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one has seen growing demand as a research chemical in both academic and industrial settings. Suppliers have noted increased inquiries about this spiro heterocycle, particularly from pharmaceutical companies engaged in new drug development programs. The compound's CAS number 2138132-70-2 has become an important identifier in chemical databases and procurement systems.
Analytical characterization of 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, especially when used as a chemical intermediate in multi-step syntheses. Recent advances in analytical chemistry have improved the ability to study such complex heterocyclic systems in detail.
Looking to the future, research on 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one is likely to expand in several directions. One promising area is its potential application in proteolysis targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. The compound's spirocyclic core could serve as an ideal linker between target-binding and E3 ligase-binding moieties in these bifunctional molecules.
Another emerging application area is in the field of supramolecular chemistry. The unique geometry of 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one makes it suitable for constructing complex molecular architectures with precise spatial control. Researchers are investigating its use in designing host-guest systems and molecular machines, which represent frontier areas in nanotechnology.
For synthetic chemists working with 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one, understanding its reactivity patterns is crucial. The compound's enone functionality offers multiple sites for chemical modification, including conjugate addition reactions and cycloadditions. These transformations enable the creation of diverse molecular scaffolds from a single precursor, making it valuable for diversity-oriented synthesis.
In terms of safety and handling, 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one requires standard laboratory precautions appropriate for organic compounds. While not classified as highly hazardous, proper chemical safety protocols should always be followed when working with this or any other research chemical. Material safety data sheets (MSDS) should be consulted for specific handling instructions.
The growing importance of 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one is reflected in the increasing number of scientific publications and patents mentioning this compound. Database searches using its CAS number 2138132-70-2 reveal a steady rise in research activity, particularly in the past five years. This trend suggests that the compound's potential is only beginning to be explored.
For researchers interested in obtaining 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one, several specialty chemical suppliers now list this compound in their catalogs. When sourcing the material, it's important to verify the chemical purity and obtain appropriate analytical data to ensure it meets the requirements of the intended application. Some suppliers also offer custom synthesis services for derivatives of this spirocyclic scaffold.
In conclusion, 1-Oxa-7-thiaspiro[4.5]dec-2-en-4-one (CAS No. 2138132-70-2) represents an intriguing example of how heterocyclic chemistry continues to provide valuable tools for scientific advancement. Its unique spirocyclic structure combined with the presence of both oxygen and sulfur heteroatoms creates numerous possibilities for innovation in drug discovery, material science, and beyond. As research progresses, we can expect to see more creative applications of this versatile chemical building block across multiple disciplines.
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